Cas no 1403483-80-6 (Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate)

• Product Name: Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate
• CAS No: 1403483-80-6
• MF: C₂₀H₁₇NO₃
• MW: 319.353885412216
• CID: 3043850
• Update Time: 2025-06-26

Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-[4-(benzyloxy)phenyl]pyridine-2-carboxylate
• methyl 5-(4-phenylmethoxyphenyl)pyridine-2-carboxylate
• V3076
• Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate

• Inchi： 1S/C20H17NO3/c1-23-20(22)19-12-9-17(13-21-19)16-7-10-18(11-8-16)24-14-15-5-3-2-4-6-15/h2-13H,14H2,1H3
• InChI Key： FBCWXWTWRGURRY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1C=NC(C(=O)OC)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 386
• XLogP3: 4.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate

Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate (CAS No. 1403483-80-6): A Comprehensive Overview

Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate, identified by its CAS number 1403483-80-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a benzyloxy group and a pyridine core suggests a multifaceted chemical profile that could be exploited for various therapeutic purposes.

The molecular structure of Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate encompasses a pyridine ring substituted at the 4-position with a benzyloxy group, and at the 5-position with a methyl ester group. This arrangement contributes to its reactivity and interaction potential with biological targets. The benzyloxy moiety, in particular, is known for its ability to enhance solubility and metabolic stability, making it a valuable component in drug design.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been explored for their roles in modulating various signaling pathways, including those involved in inflammation, neurodegeneration, and cancer. The specific substitution pattern in Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The pyridine core can serve as a hinge region, allowing for the attachment of additional functional groups that can fine-tune its binding properties. This flexibility makes it an attractive candidate for rational drug design, where the goal is to optimize interactions with specific biological targets.

Recent studies have highlighted the importance of molecular diversity in the search for novel therapeutics. Compounds like Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate contribute to this diversity by offering unique structural motifs that can be explored through high-throughput screening and computational modeling. These approaches enable researchers to rapidly identify compounds with desirable pharmacological properties.

The benzyloxy group in Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate also plays a crucial role in its chemical behavior. This group can participate in hydrogen bonding interactions, which are essential for binding to biological targets. Additionally, the ester functionality at the 5-position provides a site for further chemical modification, allowing for the development of analogues with enhanced potency or selectivity.

In the context of drug development, Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate represents an exciting opportunity for innovation. Its unique structural features and potential biological activities make it a valuable asset in the quest for new treatments. As research continues to uncover the therapeutic potential of pyridine derivatives, compounds like this one are likely to play an increasingly important role in pharmaceutical discovery.

The synthesis of Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision. These improvements are crucial for enabling the rapid development of new drugs.

The pharmacokinetic properties of Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate are also an important consideration in its potential application as a therapeutic agent. Studies have shown that benzyloxy-substituted compounds often exhibit favorable pharmacokinetic profiles, including good oral bioavailability and prolonged half-life. These characteristics make them particularly suitable for chronic treatment regimens.

In conclusion, Methyl 5-4-(benzyloxy)phenylpyridine-2-carboxylate (CAS No. 1403483-80-6) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation. As our understanding of drug design principles continues to evolve, compounds like this one are likely to play an increasingly important role in the discovery of new therapeutics.